Cas no 1797963-51-9 (4-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}thiophene-2-carboxamide)

• Product Name: 4-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}thiophene-2-carboxamide
• CAS No: 1797963-51-9
• MF: C₁₅H₁₀BrNO₂S₃
• MW: 412.344398975372
• CID: 5373818
• Update Time: 2025-11-01

4-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-[[5-(3-thienylcarbonyl)-2-thienyl]methyl]-2-thiophenecarboxamide
• 4-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C15H10BrNO2S3/c16-10-5-13(21-8-10)15(19)17-6-11-1-2-12(22-11)14(18)9-3-4-20-7-9/h1-5,7-8H,6H2,(H,17,19)
• InChI Key： MWKHZLSDIWHRLU-UHFFFAOYSA-N
• SMILES： C1(C(NCC2SC(C(C3C=CSC=3)=O)=CC=2)=O)SC=C(Br)C=1

Experimental Properties

• Density: 1.628±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.7±55.0 °C(Predicted)
• pka: 13.18±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 3-aroylthiophenes

Additional information on 4-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}thiophene-2-carboxamide

Comprehensive Overview of 4-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}thiophene-2-carboxamide (CAS No. 1797963-51-9)

The compound 4-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}thiophene-2-carboxamide (CAS No. 1797963-51-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. With its unique thiophene-based structure, this compound is widely studied for its potential applications in drug discovery, organic electronics, and advanced material synthesis. Researchers are particularly interested in its carboxamide and bromo functional groups, which contribute to its reactivity and binding properties.

In recent years, the demand for thiophene derivatives has surged due to their versatility in pharmaceutical and optoelectronic applications. The 4-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}thiophene-2-carboxamide is no exception, as its structural features make it a promising candidate for the development of novel therapeutics and conductive polymers. A growing number of studies focus on its potential role in targeting specific enzymes or receptors, aligning with the broader trend of precision medicine and personalized therapies.

One of the key areas of interest for this compound is its application in organic semiconductors. With the rise of flexible electronics and wearable technology, researchers are exploring thiophene-based molecules like CAS No. 1797963-51-9 for their electron-rich properties, which are essential for efficient charge transport. This aligns with the global push toward sustainable and energy-efficient technologies, making it a hot topic in both academic and industrial research.

Another critical aspect of 4-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}thiophene-2-carboxamide is its synthetic accessibility. Chemists are continually optimizing routes to produce this compound with high yield and purity, addressing the increasing demand from pharmaceutical and material science sectors. The presence of the bromo substituent offers additional opportunities for further functionalization, enabling the creation of diverse derivatives for targeted applications.

From a pharmacological perspective, the carboxamide moiety in this compound is of particular interest due to its prevalence in bioactive molecules. Many FDA-approved drugs contain this functional group, underscoring its importance in drug design. Researchers are investigating whether CAS No. 1797963-51-9 could serve as a scaffold for developing new inhibitors or modulators for diseases such as cancer, inflammation, and neurodegenerative disorders.

In summary, 4-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}thiophene-2-carboxamide represents a multifaceted compound with broad potential across multiple scientific disciplines. Its unique structural attributes, combined with the growing interest in thiophene chemistry and organic electronics, position it as a valuable subject for ongoing research and development. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in advancing both healthcare and technology.